5-(2-hydroxy-2-methylpropyl)thiophene-2-carboxylic acid
Overview
Description
“5-(2-hydroxy-2-methylpropyl)thiophene-2-carboxylic acid” is a complex organic compound. It is a derivative of thiophene, a five-membered heterocyclic compound with one sulfur atom . Thiophene derivatives have been found to exhibit a variety of properties and applications, including use in industrial chemistry and material science as corrosion inhibitors . They also play a vital role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .
Synthesis Analysis
The synthesis of thiophene derivatives often involves heterocyclization of various substrates . Common synthetic methods include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis . The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Chemical Reactions Analysis
Thiophene derivatives have been widely studied as substrates in various chemical reactions . For example, upon treatment with LDA, thiophene-2-carboxylic acid undergoes double deprotonation to give the 5-lithio derivative, a precursor to many 5-substituted derivatives .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-hydroxy-2-methylpropyl)thiophene-2-carboxylic acid involves the introduction of a hydroxy and carboxylic acid functional group onto a thiophene ring. This can be achieved through a series of reactions starting with commercially available starting materials.", "Starting Materials": [ "2-methyl-3-buten-2-ol", "thiophene", "sodium hydride", "carbon dioxide", "bromine", "hydrogen peroxide", "sodium hydroxide", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "1. React 2-methyl-3-buten-2-ol with thiophene in the presence of sodium hydride to form 5-(2-hydroxy-2-methylpropyl)thiophene.", "2. Brominate 5-(2-hydroxy-2-methylpropyl)thiophene using bromine to form 5-(2-bromo-2-methylpropyl)thiophene.", "3. React 5-(2-bromo-2-methylpropyl)thiophene with carbon dioxide in the presence of a palladium catalyst to form 5-(2-carboxy-2-methylpropyl)thiophene.", "4. Oxidize 5-(2-carboxy-2-methylpropyl)thiophene using hydrogen peroxide in the presence of sodium hydroxide to form 5-(2-carboxy-2-methylpropanoic acid)thiophene.", "5. Treat 5-(2-carboxy-2-methylpropanoic acid)thiophene with sulfuric acid to form the corresponding sulfonic acid.", "6. Neutralize the sulfonic acid with sodium bicarbonate to form the final product, 5-(2-hydroxy-2-methylpropyl)thiophene-2-carboxylic acid.", "7. Purify the product using extraction with ethyl acetate and drying with magnesium sulfate.", "8. Recrystallize the product from a mixture of ethyl acetate and water to obtain pure 5-(2-hydroxy-2-methylpropyl)thiophene-2-carboxylic acid." ] } | |
CAS RN |
74965-80-3 |
Product Name |
5-(2-hydroxy-2-methylpropyl)thiophene-2-carboxylic acid |
Molecular Formula |
C9H12O3S |
Molecular Weight |
200.3 |
Purity |
95 |
Origin of Product |
United States |
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